Cas no 391239-31-9 ((3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate)

• Product Name: (3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate
• CAS No: 391239-31-9
• MF: C₁₇H₁₅Cl₂NO₃
• MW: 352.211902856827
• CID: 5330154
• Update Time: 2025-05-24

(3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(3-chloro-2-methylanilino)-2-oxoethyl] 2-(4-chlorophenyl)acetate
• [(3-CHLORO-2-METHYLPHENYL)CARBAMOYL]METHYL 2-(4-CHLOROPHENYL)ACETATE
• 2-[(3-chloro-2-methylphenyl)amino]-2-oxoethyl (4-chlorophenyl)acetate
• STL196521
• 2-((3-chloro-2-methylphenyl)amino)-2-oxoethyl 2-(4-chlorophenyl)acetate
• (3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate

• Inchi： 1S/C17H15Cl2NO3/c1-11-14(19)3-2-4-15(11)20-16(21)10-23-17(22)9-12-5-7-13(18)8-6-12/h2-8H,9-10H2,1H3,(H,20,21)
• InChI Key： AZOYYVQJKSOVIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(COC(CC1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• XLogP3: 4.2
• Topological Polar Surface Area: 55.4

Additional information on (3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate

Comprehensive Overview of (3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate (CAS No. 391239-31-9)

(3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate (CAS No. 391239-31-9) is a specialized organic compound with a unique molecular structure that combines a chlorophenyl moiety with a carbamoylmethyl ester group. This compound has garnered attention in recent years due to its potential applications in pharmaceutical intermediates and agrochemical research. The presence of both chloro and methyl substituents enhances its reactivity, making it a valuable building block in synthetic chemistry.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, particularly for scale-up production. The compound's stability under various conditions is another hot topic, as it influences storage and handling recommendations. Recent studies have explored its compatibility with green chemistry principles, aligning with the growing demand for sustainable synthesis practices.

In the context of pharmaceutical applications, (3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate has been investigated as a precursor for bioactive molecules. Its structural features, such as the carbamate linkage, are often found in compounds with enzyme inhibitory properties. This has led to increased interest in its potential role in drug discovery, particularly for targeting specific metabolic pathways. However, detailed pharmacological data remains limited, prompting further research.

From an analytical chemistry perspective, characterizing this compound requires advanced techniques like HPLC, NMR, and mass spectrometry. Users frequently search for validated analytical methods to ensure accurate identification and quantification. The compound's chromatographic behavior and spectral signatures are critical for quality control in industrial settings. Recent advancements in hyphenated techniques (e.g., LC-MS) have improved detection sensitivity for trace impurities.

The structure-activity relationship (SAR) of derivatives based on 391239-31-9 is another area of active exploration. Modifications to the chlorophenyl or methylphenyl groups can significantly alter biological activity, making this compound a versatile scaffold for medicinal chemistry. Computational modeling studies have predicted favorable binding affinities for certain protein targets, though experimental validation is ongoing.

Environmental and toxicological profiles of (3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate are increasingly relevant given regulatory emphasis on chemical safety. While not classified as hazardous under current guidelines, its biodegradation pathways and ecotoxicity data are subjects of recent investigations. These studies align with global trends toward green chemistry and responsible innovation in chemical development.

In material science, the compound's crystalline properties and thermal stability have been examined for potential applications in specialty polymers. Its ability to form hydrogen bonds through the carbamoyl group makes it interesting for designing functional materials with tailored properties. Researchers are also exploring its use in catalysis as a ligand or co-catalyst in asymmetric synthesis.

The commercial availability of CAS 391239-31-9 has expanded in recent years, with suppliers offering various purity grades. Buyers frequently compare technical grade versus research grade specifications, emphasizing the need for transparent certificates of analysis. Market trends show growing demand from Asia-Pacific regions, particularly for custom synthesis services involving this compound.

Future research directions for (3-chloro-2-methylphenyl)carbamoylmethyl 2-(4-chlorophenyl)acetate may include exploring its structure-property relationships in greater depth and developing more efficient synthetic routes. The compound's versatility ensures it will remain relevant across multiple scientific disciplines, from medicinal chemistry to materials engineering. As analytical techniques advance, new applications for this molecular scaffold will likely emerge.